Cas no 443361-18-0 (16-Phosphonohexadecanoic acid)

16-Phosphonohexadecanoic acid is a long-chain fatty acid derivative featuring a terminal phosphonate group, offering unique interfacial and self-assembly properties. Its amphiphilic structure enables effective surface modification, making it valuable for applications in material science, such as corrosion inhibition, lubrication, and thin-film coatings. The phosphonate moiety provides strong binding affinity to metal oxides, enhancing stability and adhesion on substrates like aluminum or steel. Additionally, its hydrophobic alkyl chain contributes to organized monolayer formation, useful in nanotechnology and sensor development. The compound’s dual functionality—combining carboxylic and phosphonic acid groups—allows for versatile chemical interactions, facilitating tailored surface engineering in both industrial and research settings.

443361-18-0 structure

Product Name:16-Phosphonohexadecanoic acid

CAS No:443361-18-0

MF:C₁₆H₃₃O₅P

MW:336.403986692429

CID:929431

PubChem ID:329761000

Update Time:2025-06-07

16-Phosphonohexadecanoic acid Chemical and Physical Properties

Names and Identifiers

- 16-Phosphonohexadecanoic acid
- 443361-18-0
- DTXSID00698128
- SCHEMBL713447
- 16-PHOSPHONOHEXADECANOIC ACID
- G65178
- JVXYHUCXFLBBGA-UHFFFAOYSA-N
- 16-Phosphonohexadecanoic acid, 97%
- 16-Phosphonohexadecanoicacid
- MDL： MFCD09836229
- Inchi： 1S/C16H33O5P/c17-16(18)14-12-10-8-6-4-2-1-3-5-7-9-11-13-15-22(19,20)21/h1-15H2,(H,17,18)(H2,19,20,21)
- InChI Key： JVXYHUCXFLBBGA-UHFFFAOYSA-N
- SMILES： P(CCCCCCCCCCCCCCCC(=O)O)(=O)(O)O

Computed Properties

Exact Mass: 336.20656115g/mol
Monoisotopic Mass: 336.20656115g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 16
Complexity: 314
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 94.8Å²

Experimental Properties

Melting Point: 129-133 °C

16-Phosphonohexadecanoic acid Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

16-Phosphonohexadecanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	685801-1G	16-Phosphonohexadecanoic acid	443361-18-0	97%	1G	￥989.68	2022-02-24
1PlusChem	1P0072F7-100mg	16-PHOSPHONOHEXADECANOIC ACID	443361-18-0	98%	100mg	$152.00	2024-05-02
1PlusChem	1P0072F7-250mg	16-PHOSPHONOHEXADECANOIC ACID	443361-18-0	98%	250mg	$244.00	2024-05-02
1PlusChem	1P0072F7-1g	16-PHOSPHONOHEXADECANOIC ACID	443361-18-0	98%	1g	$874.00	2024-05-02
Aaron	AR0072NJ-100mg	16-Phosphonohexadecanoic acid	443361-18-0	98%	100mg	$147.00	2025-02-13
Aaron	AR0072NJ-250mg	16-Phosphonohexadecanoic acid	443361-18-0	98%	250mg	$249.00	2025-02-13
Aaron	AR0072NJ-1g	16-Phosphonohexadecanoic acid	443361-18-0	98%	1g	$920.00	2025-02-13